Cas no 852368-48-0 (1-(2,6-dimethylpiperidin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione)

• Product Name: 1-(2,6-dimethylpiperidin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione
• CAS No: 852368-48-0
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• CID: 5880398
• PubChem ID: 18554047
• Update Time: 2025-10-28

1-(2,6-dimethylpiperidin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanedione, 1-(2,6-dimethyl-1-piperidinyl)-2-(2-methyl-1H-indol-3-yl)-
• SR-01000134615-1
• 852368-48-0
• SR-01000134615
• CCG-31373
• AKOS024594848
• 1-(2,6-dimethylpiperidin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione
• F0675-0265

• Inchi： 1S/C18H22N2O2/c1-11-7-6-8-12(2)20(11)18(22)17(21)16-13(3)19-15-10-5-4-9-14(15)16/h4-5,9-12,19H,6-8H2,1-3H3
• InChI Key： UQHXWQQVOBFJDJ-UHFFFAOYSA-N
• SMILES： C(N1C(C)CCCC1C)(=O)C(C1C2=C(NC=1C)C=CC=C2)=O

Computed Properties

• Exact Mass: 298.168127949g/mol
• Monoisotopic Mass: 298.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 481.0±47.0 °C(Predicted)
• pka: 15.48±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-(2,6-dimethylpiperidin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione

Professional Introduction to Compound with CAS No. 852368-48-0 and Product Name: 1-(2,6-dimethylpiperidin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione

The compound identified by the CAS number 852368-48-0 and the product name 1-(2,6-dimethylpiperidin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both dimethylpiperidine and methylindole moieties in its structure suggests a unique set of pharmacological properties that make it a promising candidate for further investigation.

Recent studies in the domain of chemical biology have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The dimethylpiperidine moiety is known for its ability to enhance binding affinity and metabolic stability, making it a preferred scaffold in drug design. Similarly, the methylindole component has been implicated in various biological pathways, including those related to neurotransmitter systems and inflammation. The combination of these structural elements in 1-(2,6-dimethylpiperidin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione suggests a multifaceted pharmacological profile that warrants further exploration.

In the context of modern drug development, the synthesis and characterization of such complex molecules are critical steps. The ethane-1,2-dione backbone provides a versatile platform for functionalization, allowing chemists to modify specific regions of the molecule to optimize its biological activity. This flexibility has been exploited in recent research efforts aimed at identifying novel scaffolds for treating neurological disorders and chronic inflammatory conditions. The structural complexity of 1-(2,6-dimethylpiperidin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione positions it as a valuable tool for medicinal chemists seeking to develop next-generation therapeutics.

Advances in computational chemistry have also played a pivotal role in understanding the potential biological activity of this compound. Molecular modeling studies have been conducted to predict how 1-(2,6-dimethylpiperidin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione interacts with target proteins and enzymes. These simulations have provided insights into its binding affinity and selectivity, which are crucial parameters for evaluating its therapeutic potential. Additionally, virtual screening techniques have been employed to identify potential drug-like properties and to guide further optimization efforts.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for subsequent biological testing. Techniques such as transition metal-catalyzed cross-coupling reactions have been utilized to construct the complex framework efficiently. These synthetic strategies not only highlight the expertise of modern chemical synthesis but also underscore the importance of innovation in accessing novel molecular architectures.

Preclinical studies have begun to explore the pharmacological properties of 1-(2,6-dimethylpiperidin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione, with initial results indicating promising activity in several disease models. In particular, its interaction with neurotransmitter receptors has been examined, revealing potential benefits for conditions such as depression and anxiety disorders. Furthermore, its anti-inflammatory effects have been observed in cellular assays, suggesting its utility in treating chronic inflammatory diseases. These findings align with broader trends in drug discovery where targeted modulation of biological pathways is key to developing effective treatments.

The integration of cutting-edge analytical techniques has further enhanced our understanding of this compound's behavior. Mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. Additionally, high-performance liquid chromatography (HPLC) has been used to assess its stability and degradation pathways under various conditions. These analytical methods provide a robust foundation for evaluating its suitability for further development.

Future research directions include exploring derivative compounds derived from 1-(2,6-dimethylpiperidin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione to enhance its pharmacological properties. By modifying specific functional groups within its structure, scientists aim to improve its bioavailability and target specificity while minimizing side effects. Such modifications are expected to yield novel compounds with enhanced therapeutic potential.

The impact of this research extends beyond academic curiosity; it holds significant implications for patient care and public health. The development of new therapeutic agents is essential for addressing unmet medical needs and improving treatment outcomes across various diseases. The innovative approach taken with 852368-48-0 exemplifies how interdisciplinary collaboration between chemists, biologists, and clinicians can drive progress in drug discovery.

In conclusion,852368_48_0 represents a compelling example of how structural complexity can be leveraged to develop novel pharmacological entities with broad therapeutic applications. Its unique combination of chemical features positions it as a valuable asset in ongoing research efforts aimed at developing next-generation therapeutics for neurological disorders and chronic inflammatory conditions.